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Compound of Interest

Compound Name: PROPYLENE GLYCOL LAURATE

Cat. No.: B1180791

Essential Safety Protocols for Handling Propylene
Glycol Laurate

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Propylene Glycol Laurate.
Adherence to these procedural guidelines is critical for ensuring personal safety and proper
environmental management.

Personal Protective Equipment (PPE)

When handling Propylene Glycol Laurate, the use of appropriate personal protective
equipment is mandatory to minimize exposure and ensure safety. The following table
summarizes the recommended PPE.
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Standards and

Body Part Recommended Protection o
Specifications
] o Must conform to EN 166 (EU)
Tightly fitting safety goggles
Eyes/Face o ] or be NIOSH (US) approved.
with side-shields.
[11[2][3]
Gloves must be inspected
before use and satisfy the
specifications of EU Directive
Hands Chemical-impermeable gloves.  89/686/EEC and the standard
EN 374.[1][3] Nitrile, neoprene,
or rubber are suitable
materials.[4]
Fire/flame resistant and Wear suitable protective
Body impervious clothing; long clothing to prevent skin

sleeves.[1][2][3][5]

contact.[1][3]

Respiratory

Full-face respirator or a
NIOSH/MSHA-approved
respirator with a HEPA

cartridge.

To be used if exposure limits
are exceeded, if irritation
occurs, or in areas with

inadequate ventilation.[1][2][3]
[41[5]

Operational Plan: Step-by-Step Handling

Procedures

To ensure safe handling of Propylene Glycol Laurate, the following procedural steps must be

followed:

o Ventilation: Always handle the substance in a well-ventilated area to minimize inhalation of

vapors or mists.[1][3]

+ Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[1]

[3]

o Use Appropriate Tools: Employ non-sparking tools to prevent ignition sources.[1][3]
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Prevent Static Discharge: Implement measures to prevent fire caused by electrostatic
discharge.[1][3]

Personal Hygiene: Wash hands thoroughly after handling the substance.[1][4]

Storage: Store Propylene Glycol Laurate in a tightly closed container in a dry, cool, and
well-ventilated place.[1][3][6] Keep it stored away from incompatible materials such as strong
oxidizers.[6]

Emergency Plan: Accidental Release Measures

In the event of a spill or leak, immediate and appropriate action is required to mitigate risks.

Evacuate: Evacuate all non-essential personnel from the spill area to a safe location.[1][2][3]
Ignition Sources: Remove all potential sources of ignition from the vicinity of the spill.[1][2][3]

Don PPE: Before addressing the spill, ensure you are wearing the appropriate personal
protective equipment as detailed in the table above.[1][2][3][5]

Containment: Prevent the further spread of the spill. Use absorbent, inert materials such as
sand, earth, or commercial spill absorbents to contain the liquid.[5][7] Do not allow the
chemical to enter drains or waterways.[1][2][3]

Collection: Collect the spilled material using spark-proof tools and place it into suitable,
closed, and properly labeled containers for disposal.[1][2][3]

Decontamination: After the material has been collected, clean the affected area thoroughly.

Disposal Plan: Waste Management

Proper disposal of Propylene Glycol Laurate and its containers is crucial to avoid

environmental contamination.

Chemical Disposal: The material should be disposed of by a licensed chemical destruction
plant or through controlled incineration with flue gas scrubbing.[1] Always dispose of
contents and containers at an appropriate treatment and disposal facility in accordance with
all applicable local, state, and federal laws and regulations.[1][2][4]
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» Environmental Precautions: Avoid releasing the chemical into the environment.[1][2]

o Contaminated Packaging: Containers can be triple-rinsed (or the equivalent) and then
offered for recycling or reconditioning.[1] Alternatively, the packaging can be punctured to
render it unusable for other purposes and then disposed of in a sanitary landfill.[1]
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Caption: Workflow for the safe handling and disposal of Propylene Glycol Laurate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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